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Compound of Interest

Compound Name: Isotic

Cat. No.: B10782791

Introduction

Timolol maleate is a non-selective beta-adrenergic receptor antagonist widely utilized in the
therapeutic management of glaucoma and ocular hypertension.[1][2] Its primary function is to
lower intraocular pressure (I0P).[1][3] Chemically, it is the maleate salt of the (S)-enantiomer of
timolol, a propanolamine derivative.[4] This guide provides a comprehensive overview of the
chemical and physical properties of Timolol Maleate, intended for researchers, scientists, and
professionals in drug development.

Chemical Structure and Nomenclature

Timolol maleate possesses an asymmetric carbon atom and is provided as the levo-isomer.[5]

[6]

IUPAC Name: (Z2)-but-2-enedioic acid;(2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-
thiadiazol-3-yl)oxy]propan-2-ol[4]

CAS Number: 26921-17-5[7][8][9]

Molecular Formula: C13H24N40O3S-CaHa04[1][5][10]

Molecular Weight: 432.49 g/mol [1][4][6]

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10782791?utm_src=pdf-interest
https://www.globalresearchonline.net/journalcontents/volume3issue1/Article%20005.pdf
https://lktlabs.com/product/timolol-maleate/
https://www.globalresearchonline.net/journalcontents/volume3issue1/Article%20005.pdf
https://m.youtube.com/watch?v=egIycpCWicc
https://pubchem.ncbi.nlm.nih.gov/compound/Timolol-Maleate
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/018086s076lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2011/020330s027lbl.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Timolol-Maleate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3711352.aspx
https://www.apexbt.com/timolol-maleate.html
https://www.guidechem.com/encyclopedia/timolol-maleate-dic21561.html
https://www.globalresearchonline.net/journalcontents/volume3issue1/Article%20005.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2016/018086s076lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2011/019463s028lbl.pdf
https://www.globalresearchonline.net/journalcontents/volume3issue1/Article%20005.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Timolol-Maleate
https://www.accessdata.fda.gov/drugsatfda_docs/label/2011/020330s027lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Timolol maleate is a white to off-white, odorless crystalline powder.[1][6][9] It is stable at room

temperature.[5][10]

Property Value References

Melting Point 201.5-203 °C [1107111]

pKa 9.21 [1][11]

LogP 1.8 [11]

UV max (0.1N HCI) 294 nm [12]

Optical Rotation [a] in 1.0N

el -11.7° t0 -12.5° [5][10]
Solubility

Solvent Solubility References

Water Soluble (=11.83 mg/mL) [1][8][10][13]

Methanol Soluble [1][10][13]

Ethanol Soluble (=10.53 mg/mL) [1][8][13][14]

DMSO Soluble (=21.62 mg/mL) [8][14]

Chloroform Sparingly Soluble [1]

Propylene Glycol Sparingly Soluble [1]

Ether Practically Insoluble [1][13]

Cyclohexane

Practically Insoluble

[1]

Isooctane

Practically Insoluble

[1]

Mechanism of Action: Signaling Pathway

Timolol maleate is a non-selective beta-1 and beta-2 adrenergic receptor antagonist.[5][15] In

the eye, it is thought to reduce intraocular pressure by decreasing the production of aqueous

humor.[15][16] This is achieved by blocking beta-adrenergic receptors in the ciliary body, which
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leads to a reduction in cyclic AMP (CAMP) levels and consequently, a decrease in aqueous
humor secretion.[4][15]
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Sample Preparation

Bulk Drug / Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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